Cas no 132475-60-6 (2-Bromo-n-hydroxy-benzamidine)

• Product Name: 2-Bromo-n-hydroxy-benzamidine
• CAS No: 132475-60-6
• Molecular Formula: C₇H₇N₂OBr
• Molecular Weight: 215.04728
• MDL: MFCD05662833
• CID: 138792
• PubChem ID: 43140213

2-Bromo-n-hydroxy-benzamidine Properties

Names and Identifiers

• 2-Bromo-N-hydroxybenzimidamide
• 2-bromo-N-hydroxybenzamidine
• 2-BROMO-N-HYDROXY-BENZAMIDINE
• 2-bromo-N'-hydroxybenzenecarboximidamide
• Benzenecarboximidamide,2-bromo-N-hydroxy-
• 2-BROMOBENZAMIDOXIME
• Benzenecarboximidamide,2-bromo-N-hydroxy
• EN300-160308
• AMY4697
• AS-65450
• A920647
• AKOS015910482
• (Z)-2-Bromo-N'-hydroxybenzene-1-carboximidamide
• Benzenecarboximidamide, 2-bromo-N-hydroxy-
• CS-0036567
• SCHEMBL16511729
• 2-bromo-N-hydroxybenzene-1-carboximidamide
• AKOS005724073
• 132475-60-6
• DTXSID80398992
• W10710
• DA-12285
• SCHEMBL6473649

• MDL： MFCD05662833
• InChIKey： ONQOWPJQZVMMQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7BrN2O/c8-6-4-2-1-3-5(6)7(9)10-11/h1-4,11H,(H2,9,10)
• SMILES： N=C(NO)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 213.97400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.974
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• LogP: 2.24390
• PSA: 56.11000
• Boiling Point: 367.2 °C at 760 mmHg
• Flash Point: 175.9 °C
• Density: 1.68

2-Bromo-n-hydroxy-benzamidine Security Information

• Storage Condition：Sealed in dry,2-8°C

2-Bromo-n-hydroxy-benzamidine Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes